Cas no 2229651-46-9 (3-5-fluoro-2-(trifluoromethyl)phenylprop-2-en-1-ol)

• Product Name: 3-5-fluoro-2-(trifluoromethyl)phenylprop-2-en-1-ol
• CAS No: 2229651-46-9
• MF: C₁₀H₈F₄O
• MW: 220.163537025452
• CID: 6340254
• PubChem ID: 165633576
• Update Time: 2025-05-26

3-5-fluoro-2-(trifluoromethyl)phenylprop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-5-fluoro-2-(trifluoromethyl)phenylprop-2-en-1-ol
• 3-[5-fluoro-2-(trifluoromethyl)phenyl]prop-2-en-1-ol
• 2229651-46-9
• EN300-1949270

• Inchi： 1S/C10H8F4O/c11-8-3-4-9(10(12,13)14)7(6-8)2-1-5-15/h1-4,6,15H,5H2/b2-1+
• InChI Key： BXNQNKKPGKKRAV-OWOJBTEDSA-N
• SMILES： FC(C1C=CC(=CC=1/C=C/CO)F)(F)F

Computed Properties

• Exact Mass: 220.05112752g/mol
• Monoisotopic Mass: 220.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-5-fluoro-2-(trifluoromethyl)phenylprop-2-en-1-ol

3-5-Fluoro-2-(Trifluoromethyl)Phenylprop-2-en-1-ol: A Comprehensive Overview

The compound with CAS No. 2229651-46-9, commonly referred to as 3-5-fluoro-2-(trifluoromethyl)phenylprop-2-en-1-ol, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of phenol, featuring a trifluoromethyl group and fluoro substituents, which contribute to its distinctive chemical behavior and biological activity.

3-5-fluoro-2-(trifluoromethyl)phenylprop-2-en-1-ol exhibits a complex molecular structure that includes a phenolic hydroxyl group, a trifluoromethyl substituent, and two fluoro atoms at the 3 and 5 positions of the aromatic ring. These substituents not only influence the compound's physical properties but also play a crucial role in its reactivity and biological interactions. Recent studies have highlighted the importance of such fluorinated compounds in drug discovery, particularly in the development of selective inhibitors and receptor agonists.

The synthesis of 3-5-fluoro-2-(trifluoromethyl)phenylprop-2-en-1-ol involves a multi-step process that typically begins with the preparation of the aromatic precursor followed by functionalization to introduce the trifluoromethyl and fluoro groups. Researchers have explored various methodologies, including Friedel-Crafts alkylation and directed metallation strategies, to achieve high yields and purity. The optimization of these synthetic routes has been a focal point in recent studies, with particular emphasis on minimizing environmental impact and enhancing scalability for industrial applications.

One of the most promising aspects of 3-fluoro-, 5-fluoro-, and trifluoromethyl-substituted phenolic compounds is their potential as bioactive agents. Preclinical studies have demonstrated that these compounds possess anti-inflammatory, antioxidant, and neuroprotective properties, making them valuable candidates for therapeutic interventions in conditions such as neurodegenerative diseases and chronic inflammation. Furthermore, their ability to modulate cellular signaling pathways has opened new avenues for targeted drug delivery systems.

In addition to its pharmacological applications, 3-fluoro-, 5-fluoro-, and trifluoromethyl-substituted phenolic compounds have found utility in materials science, particularly in the development of advanced polymers and coatings with enhanced thermal stability and chemical resistance. The integration of these compounds into polymer matrices has been shown to significantly improve material performance under harsh environmental conditions.

The study of 3-fluoro-, 5-fluoro-, and trifluoromethyl-substituted phenolic compounds has also contributed to our understanding of fluorine chemistry. Fluorine's unique electronic properties make it an invaluable element in organic synthesis, enabling the creation of molecules with unprecedented reactivity and selectivity. Recent advancements in computational chemistry have further enhanced our ability to predict and design fluorinated compounds with desired properties.

In conclusion, 3-fluoro-, 5-fluoro-, and trifluoromethyl-substituted phenolic compounds represent a class of molecules with diverse applications across multiple disciplines. From drug discovery to materials science, their versatility continues to drive innovative research efforts. As our understanding of their chemical behavior and biological interactions deepens, it is anticipated that these compounds will play an increasingly important role in addressing some of the most pressing challenges in modern science.